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Compound of Interest

Compound Name: Acid yellow 61

Cat. No.: B15622547

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acid Yellow 61, a member of the azo dye class, is recognized for its applications in the textile
and leather industries. While primarily utilized for its coloring properties, it is also classified by
some suppliers as a fluorescent dye. This technical guide provides a comprehensive overview
of the available information on Acid Yellow 61, with a focus on its chemical characteristics and
potential as a fluorescent agent in research applications. However, it is important to note that
detailed, publicly available data on its quantitative fluorescent properties are limited.

Chemical and Physical Properties

A summary of the fundamental chemical and physical properties of Acid Yellow 61 is
presented in the table below. This information is crucial for its handling, solubility, and potential
application in experimental settings.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15622547?utm_src=pdf-interest
https://www.benchchem.com/product/b15622547?utm_src=pdf-body
https://www.benchchem.com/product/b15622547?utm_src=pdf-body
https://www.benchchem.com/product/b15622547?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Cl Name Acid Yellow 61 [1]

CAS Number 12217-38-8 [1][2]
Molecular Formula C24H20Cl2NsNaQeS:2 [1]
Molecular Weight 632.47 g/mol [1]
Appearance Yellow Powder [3]
Solubility Soluble in water. [3]

Fluorescent Properties: An Overview

While designated as a fluorescent dye by some commercial sources[4], specific quantitative
data regarding the fluorescence of Acid Yellow 61, such as its excitation and emission
maxima, quantum yield, and Stokes shift, are not readily available in the public domain. The
fluorescence of a compound is characterized by its ability to absorb light at a specific
wavelength and emit it at a longer wavelength. This phenomenon is fundamental to a wide
range of bio-imaging and analytical techniques.

The "green light yellow" appearance of its aqueous solution suggests that its absorption and
emission spectra likely fall within the visible range of the electromagnetic spectrum[1].
However, without precise spectral data, its suitability for specific fluorescence-based
applications remains to be empirically determined.

Potential Research Applications

Given its classification as a fluorescent acid dye, Acid Yellow 61 could theoretically be
explored for various applications in a research context, particularly in histology and cell biology.
Acid dyes, being anionic, typically stain basic (acidophilic) cellular components such as the
cytoplasm and extracellular matrix proteins. If its fluorescence is significant and photostable, it
could potentially be used as a counterstain in fluorescence microscopy or for labeling specific
protein-rich structures.

Experimental Considerations and Future Directions
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For researchers interested in exploring the fluorescent properties of Acid Yellow 61, the
following experimental workflow is proposed. This protocol is a generalized approach and
would require optimization.

Logical Workflow for Characterizing the Fluorescent
Properties of Acid Yellow 61dot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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